Cas no 66997-64-6 (Octanoic acid, 3-hydroxy-, methyl ester, (3S)-)

• Product Name: Octanoic acid, 3-hydroxy-, methyl ester, (3S)-
• CAS No: 66997-64-6
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 395485
• PubChem ID: 12550002
• Update Time: 2025-04-19

Octanoic acid, 3-hydroxy-, methyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3-hydroxy-, methyl ester, (3S)-
• SCHEMBL9319687
• methyl (3S)-3-hydroxyoctanoate
• 66997-64-6
• Methyl 3-hydroxyoctanoate, (S)-
• UNII-HQ8PDA4623
• FHWBTAQRRDZDIY-QMMMGPOBSA-N
• AKOS037655793
• Octanoic acid, 3-hydroxy-, methyl ester, (S)-
• methyl (S)-3-hydroxyoctanoate
• methyl(3S)-3-hydroxyoctanoate
• Octanoic acid, 3-hydroxy-, methyl ester, (+)-
• HQ8PDA4623
• SS-4995

• Inchi： 1S/C9H18O3/c1-3-4-5-6-8(10)7-9(11)12-2/h8,10H,3-7H2,1-2H3/t8-/m0/s1
• InChI Key： FHWBTAQRRDZDIY-QMMMGPOBSA-N
• SMILES： O[C@H](CC(=O)OC)CCCCC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols